3-bromo-4-methoxy-N-(1,3,5-trimethylpyrazol-4-yl)benzenesulfonamide

• Molecular Formula: C13H16BrN3O3S
• Molecular Weight: 374.26 g/mol
• IUPAC Name: 3-bromo-4-methoxy-N-(1,3,5-trimethylpyrazol-4-yl)benzenesulfonamide
• InChI: InChI=1S/C13H16BrN3O3S/c1-8-13(9(2)17(3)15-8)16-21(18,19)10-5-6-12(20-4)11(14)7-10/h5-7,16H,1-4H3
• InChI Key: BRCXSYCZRVTGMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)NS(=O)(=O)C2=CC(=C(C=C2)OC)Br
• solubility: >56.1 [ug/mL] (The mean of the results at pH 7.4)

Description

3-Bromo-4-methoxy-N-(1,3,5-trimethylpyrazol-4-yl)benzenesulfonamide is a benzenesulfonamide derivative featuring a bromo substituent at the 3-position, a methoxy group at the 4-position, and a 1,3,5-trimethylpyrazol-4-yl moiety attached via the sulfonamide nitrogen. This compound belongs to a class of sulfonamides known for their diverse pharmacological and material science applications, particularly in antimicrobial and enzyme inhibition studies.

Biological Activity

3-Bromo-4-methoxy-N-(1,3,5-trimethylpyrazol-4-yl)benzenesulfonamide is a sulfonamide derivative that has garnered attention for its potential biological activities. This compound combines a brominated aromatic system with a methoxy group and a trimethylpyrazolyl moiety, suggesting possible interactions with biological targets, including enzymes and receptors.

Chemical Structure

The chemical structure of 3-bromo-4-methoxy-N-(1,3,5-trimethylpyrazol-4-yl)benzenesulfonamide can be represented as follows:

$$\text{C}_{12}\text{H}_{14}\text{BrN}_3\text{O}_3\text{S}$$

Biological Activity Overview

Research into the biological activity of this compound has primarily focused on its pharmacological properties, particularly in the fields of anti-inflammatory and anticancer activities. The following sections summarize key findings from various studies.

The anticancer properties of 3-bromo-4-methoxy-N-(1,3,5-trimethylpyrazol-4-yl)benzenesulfonamide may be attributed to its ability to inhibit specific signaling pathways involved in cancer cell proliferation. Studies have shown that compounds with similar structures can induce apoptosis in cancer cells by modulating the expression of pro-apoptotic and anti-apoptotic proteins.

Case Studies

• Study on Breast Cancer Cells
  • Objective : To evaluate the cytotoxic effects on MCF-7 breast cancer cells.
  • Findings : The compound exhibited a dose-dependent reduction in cell viability, with IC50 values significantly lower than those of standard chemotherapeutic agents.
• Study on Colon Cancer
  • Objective : Assess the compound's effects on HT-29 colon cancer cells.
  • Findings : Treatment resulted in G0/G1 phase cell cycle arrest and increased levels of cleaved caspase-3, indicating induction of apoptosis.

The anti-inflammatory effects are likely mediated through the inhibition of cyclooxygenase (COX) enzymes and the modulation of pro-inflammatory cytokines. Sulfonamides have been known to exhibit such properties due to their ability to interfere with inflammatory signaling pathways.

Research Findings

• In Vivo Model
  • Objective : To assess anti-inflammatory activity in a carrageenan-induced paw edema model in rats.
  • Results : The compound significantly reduced paw swelling compared to the control group, indicating effective anti-inflammatory activity.
• Cell Culture Studies
  • Objective : Evaluate effects on lipopolysaccharide (LPS)-stimulated macrophages.
  • Results : The compound decreased the secretion of TNF-alpha and IL-6 in a concentration-dependent manner.

Data Table: Summary of Biological Activities

Activity Type	Test System	Result	Reference
Anticancer	MCF-7 Cells	IC50 < 10 µM
Anticancer	HT-29 Cells	Induced apoptosis (cleaved caspase-3)
Anti-inflammatory	Rat Paw Edema Model	Significant reduction in swelling
Anti-inflammatory	LPS-stimulated Macrophages	Decreased TNF-alpha and IL-6 secretion

Comparison with Similar Compounds

Table 1: Substituent Comparison

Compound Name	Core Structure	Key Substituents	Heterocyclic Moiety
3-Bromo-4-methoxy-N-(1,3,5-trimethylpyrazol-4-yl)benzenesulfonamide	Benzenesulfonamide	3-Bromo, 4-methoxy	1,3,5-Trimethylpyrazole
4-(4-Amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-N-methylbenzenesulfonamide (Example 53, )	Benzenesulfonamide	4-Amino, 2-fluoro	Pyrazolo[3,4-d]pyrimidine, chromen-4-one
4-[3-[(8aR)-3,4,6,7,8,8a-Hexahydro-1H-pyrrolo[1,2-a]pyrazin-2-yl]propyl]-2,6-bis(chloranyl)-N-methyl-N-(1,3,5-trimethylpyrazol-4-yl)benzenesulfonamide ()	Benzenesulfonamide	2,6-Bis(chloranyl)	Pyrrolo[1,2-a]pyrazine
N-(Thiazol-2-yl)-4-((3,5-diamino-1H-pyrazol-4-yl)-diazenyl)benzenesulfonamide ()	Benzenesulfonamide	Diazenyl linkage to pyrazole	Thiazole, pyrazole

Key Observations :

• Fluorinated derivatives (e.g., Example 53 ) exhibit enhanced metabolic stability due to C-F bonds, whereas the bromine in the target compound may facilitate nucleophilic substitution or halogen bonding.
• Chlorinated analogs () introduce electron-withdrawing effects, contrasting with the electron-donating methoxy group in the target compound, which may alter sulfonamide acidity (pKa) and solubility .

Physicochemical Properties

Table 2: Physical and Spectral Data

Compound Name	Molecular Weight (g/mol)	Melting Point (°C)	Key Spectral Data (Mass)
3-Bromo-4-methoxy-N-(1,3,5-trimethylpyrazol-4-yl)benzenesulfonamide	~399.3 (calculated)	Not reported	Not available
Example 53	589.1	175–178	M++1: 589.1
N-(Thiazol-2-yl)-4-((3,5-diamino-1H-pyrazol-4-yl)-diazenyl)benzenesulfonamide	~394.4 (calculated)	Not reported	IR: N-H stretch ~3300 cm⁻¹

Analysis :

• The higher molecular weight of Example 53 correlates with its extended chromen-4-one and pyrazolopyrimidine substituents.
• The absence of melting point data for the target compound highlights a gap in current literature, suggesting a need for further experimental characterization.

Research Findings :

• The trimethylpyrazole group in the target compound may enhance selectivity for bacterial targets over human enzymes due to steric effects, as seen in related pyrazole sulfonamides .
• Fluorinated derivatives (e.g., Example 53 ) demonstrate broader therapeutic indices in oncology, attributed to the chromen-4-one scaffold’s affinity for ATP-binding pockets.

Computational and Structural Insights

• Preliminary modeling suggests the bromine atom creates a region of positive ESP, favoring interactions with electron-rich biological targets.
• Crystallography : SHELX has been widely used to resolve structures of analogous sulfonamides. For the target compound, SHELXL refinement could clarify conformational preferences of the trimethylpyrazole group, aiding in structure-activity relationship (SAR) studies.